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Compound of Interest

Compound Name: Z-FA-Fmk

CAS No.: 105637-38-5

Cat. No.: B1682426 Get Quote

Z-FA-Fmk is not a standard inert peptide; it is a suicide inhibitor designed to form irreversible

covalent bonds with the active site thiols of cysteine proteases (e.g., Cathepsin B, L, S).[1]

The Hazard Mechanism (The "Warhead"): The fluoromethyl ketone (FMK) group is an

alkylating agent. Unlike reversible inhibitors, the FMK moiety undergoes a nucleophilic attack

by the enzyme's active site cysteine, displacing the fluoride ion and forming a stable thioether

adduct.

Why this matters for disposal: Because this molecule is designed to alkylate biological thiols,

it poses a theoretical toxicity risk to human cellular components if absorbed. It must be

treated as a Toxic Halogenated Organic compound. It cannot be treated as standard bio-

waste or general organic trash.

Pre-Disposal Logistics & Segregation[1]
Effective disposal begins at the bench. You must segregate Z-FA-Fmk waste streams to

prevent the contamination of non-hazardous or non-halogenated waste, which significantly

increases disposal costs.[1]
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Waste Category Segregation Rule Rationale

Solid Waste
Do NOT place in general trash

or biohazard bags.

Prevents environmental

leaching and protects custodial

staff from dust exposure.[1]

Liquid Waste
Segregate as Halogenated

Solvent.

The presence of Fluorine (F)

requires high-temperature

incineration to prevent the

formation of toxic byproducts.

[1]

Sharps

Contaminated

needles/syringes go to

Chemical Sharps.[1]

Prevents percutaneous

injection of the alkylating

agent.

Disposal Workflow (Decision Tree)
Do not rely on generic "hazardous waste" labels. Use the following logic to determine the

correct waste stream.
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Protocol Logic

Start: Z-FA-Fmk Waste

Physical State?

Solid / Powder
(Vials, Weigh Boats)

Liquid Solution
(DMSO, Ethanol, Media)

Dissolve in Min. Vol.
Combustible Solvent

(Acetone/EtOH)

Residual Solids

Solvent Type?

Stream A: Halogenated Organic
(Contains F, Cl, Br)

DMSO/EtOH/Media

Stream B: Non-Halogenated
(Do NOT use for Z-FA-Fmk)

Incorrect Stream

Labeling:
'Toxic, Halogenated Organic'

List: Z-FA-Fmk + Solvent

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for Z-FA-Fmk disposal. Note that all streams eventually merge into

Halogenated Organic waste due to the fluorine content.

Detailed Procedures
Protocol A: Disposal of Stock Solutions (DMSO/Ethanol)
Most Z-FA-Fmk is stored as a 10–20 mM stock in DMSO.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) or Glass waste container

compatible with the solvent.

Transfer: Pour the stock solution into the container designated for Halogenated Organic

Solvents.

Expert Insight: Even if the solvent (DMSO) is not halogenated, the solute (Z-FA-Fmk)

contains Fluorine. Mixing this with non-halogenated waste (like pure Acetone waste)

renders the entire container "Halogenated," often tripling the disposal cost for your facility.

Always segregate small volumes of halogenated compounds into a dedicated

"Halogenated" carboy.

Rinse: Rinse the empty stock vial twice with a small volume of acetone or ethanol. Add

rinsate to the same waste container.

Protocol B: Disposal of Solid Residue & Spills
Solids: Do not throw solid powder in the trash. Dissolve small amounts of solid residue in

acetone and treat as Protocol A.

Spill Decontamination (The Thiol Quench): If a spill occurs, you can chemically deactivate

the alkylating "warhead" using a nucleophile scavenger before cleaning.

Reagent: Prepare a fresh solution of 10% Sodium Carbonate (Na2CO3) or a dilute thiol

solution (e.g., excess Dithiothreitol (DTT) or Glutathione).

Mechanism: The thiol or base will react with the fluoromethyl ketone moiety, converting it

into a less reactive adduct [1].
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Procedure: Cover spill with absorbent pads. Wet pads with the deactivation solution. Wait

15 minutes. Collect pads into a hazardous waste bag (labeled as chemical debris).

Regulatory & Compliance Data
When filling out your institution's Hazardous Waste Tag, use the following classifications. While

Z-FA-Fmk is not explicitly P-listed (acutely toxic) by the EPA, it falls under general organic

toxicity guidelines.[1]

Parameter Value / Code

Proper Shipping Name
Waste Toxic Liquid, Organic, N.O.S. (contains Z-

Phe-Ala-fluoromethyl ketone)

EPA Waste Code (Primary) D001 (Ignitable - if in Acetone/EtOH)

EPA Waste Code (Secondary)
None specific (Not P-listed).[1] Use

"Halogenated Organic" checkbox.

Hazard Class
6.1 (Toxic) or 3 (Flammable) depending on

solvent.[1]

CAS Number 105637-38-5 (Use this for specific identification)

Important Note on Bleach: Do NOT use bleach (hypochlorite) to clean Z-FA-Fmk spills.[1]

Bleach is an oxidizer; it does not effectively neutralize the alkylating FMK group and may react

with the peptide backbone to form chlorinated byproducts. Always use the Solvent/Incineration

route.

References
Mechanism of FMK Inhibition: Source: National Institutes of Health (NIH) / PubMed. Title:

"Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry" URL:[Link]

Hazardous Waste Codes (EPA): Source: US Environmental Protection Agency (EPA). Title:

"Defining Hazardous Waste: Listed, Characteristic and Mixed Wastes" URL:[Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1682426?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1682426?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7730879/
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1682426#z-fa-fmk-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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